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Compound of Interest

Compound Name: N-Benzyl L-isoleucinamide

Cat. No.: B15124898 Get Quote

Technical Guide: N-Benzyl L-isoleucinamide
To: Researchers, Scientists, and Drug Development Professionals

Subject: In-depth Technical Guide on N-Benzyl L-isoleucinamide

Executive Summary
This technical guide addresses the request for comprehensive information on N-Benzyl L-
isoleucinamide, including its CAS number, IUPAC name, experimental data, and relevant

biological pathways. Extensive searches of chemical databases and scientific literature have

been conducted to fulfill this request.

It is important to note a critical distinction at the outset. The query specified N-Benzyl L-
isoleucinamide. However, publicly accessible scientific databases and chemical supplier

catalogs primarily contain information for a related but structurally different compound: N-

Benzyl-L-isoleucine. The former is a primary amide, while the latter is a carboxylic acid.

This guide will first present the available information for the requested compound, N-Benzyl L-
isoleucinamide, and then, for contextual purposes, provide the well-documented details of N-

Benzyl-L-isoleucine.

N-Benzyl L-isoleucinamide: Data Availability
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As of the date of this report, a specific CAS number and a standardized IUPAC name for N-
Benzyl L-isoleucinamide are not readily found in major chemical databases such as

PubChem, ChemSpider, or commercial supplier catalogs. Consequently, there is a

corresponding absence of published experimental data, including quantitative analyses,

detailed experimental protocols, or established signaling pathways directly involving this

specific amide compound.

The lack of readily available information suggests that N-Benzyl L-isoleucinamide is not a

commonly synthesized or commercially available compound, and its biological or chemical

properties have not been extensively characterized in publicly documented research.

N-Benzyl-L-isoleucine: A Structural Analog
For the benefit of researchers who may be investigating related structures, this section

provides detailed information on the well-characterized carboxylic acid analog, N-Benzyl-L-

isoleucine.

Chemical Identification
Identifier Value

CAS Number 1859-49-0[1][2]

IUPAC Name
(2S,3S)-2-(benzylamino)-3-methylpentanoic

acid[3]

Molecular Formula C13H19NO2[1][2]

Molecular Weight 221.29 g/mol [2]

Physicochemical Properties
Property Value

Appearance White to off-white solid[1]

Purity ≥98%

Solubility
DMSO: 9.09 mg/mL (41.08 mM) with ultrasonic

and pH adjustment[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15124898?utm_src=pdf-body
https://www.benchchem.com/product/b15124898?utm_src=pdf-body
https://www.benchchem.com/product/b15124898?utm_src=pdf-body
https://www.medchemexpress.com/n-benzyl-l-isoleucine.html
https://labsolu.ca/product/n-benzyl-l-isoleucine/
https://pubchem.ncbi.nlm.nih.gov/compound/6994933
https://www.medchemexpress.com/n-benzyl-l-isoleucine.html
https://labsolu.ca/product/n-benzyl-l-isoleucine/
https://labsolu.ca/product/n-benzyl-l-isoleucine/
https://www.medchemexpress.com/n-benzyl-l-isoleucine.html
https://labsolu.ca/product/n-benzyl-l-isoleucine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Considerations
While no experimental protocols exist specifically for N-Benzyl L-isoleucinamide, a general

approach to its synthesis can be logically inferred from standard organic chemistry principles.

Proposed Synthesis Workflow
The synthesis of N-Benzyl L-isoleucinamide would likely proceed via the amidation of a

suitably protected N-Benzyl-L-isoleucine derivative. A logical workflow is outlined below.

Step 1: Carboxyl Group Activation

Step 2: Amidation

N-Benzyl-L-isoleucine
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(e.g., Acyl Chloride)

Reaction
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N-Benzyl L-isoleucinamide

Reaction
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Caption: Proposed synthetic workflow for N-Benzyl L-isoleucinamide.
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Given the absence of direct data for N-Benzyl L-isoleucinamide, we can only extrapolate

potential areas of biological investigation based on the activities of similar N-benzylated amino

acid derivatives.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between the structural features of N-

benzylated amino acid derivatives and their potential biological activities.

Potential Biological Activities
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Caption: Potential biological roles of N-benzylated amino amides.

Conclusion and Future Directions
The specific compound N-Benzyl L-isoleucinamide is not well-documented in publicly

available scientific literature and chemical databases. Therefore, a comprehensive technical

guide with detailed experimental data and established biological roles cannot be provided at

this time. The information presented herein for the structural analog, N-Benzyl-L-isoleucine, is

intended to serve as a valuable reference for researchers in this field.

Future research efforts would be required to synthesize, purify, and characterize N-Benzyl L-
isoleucinamide to determine its physicochemical properties and explore its potential biological

activities. Such studies would be foundational for any subsequent drug development or

mechanistic investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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